2-{(3Z)-3-[3-(2-Furylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-2-oxo-2,3-dihydro-1H-indol-1-YL}-N-(4-methylphenyl)acetamide

• Molecular Formula: C25H19N3O4S2
• Molecular Weight: 489.6 g/mol
• IUPAC Name: 2-[(3Z)-3-[3-(furan-2-ylmethyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-2-oxoindol-1-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C25H19N3O4S2/c1-15-8-10-16(11-9-15)26-20(29)14-27-19-7-3-2-6-18(19)21(23(27)30)22-24(31)28(25(33)34-22)13-17-5-4-12-32-17/h2-12H,13-14H2,1H3,(H,26,29)/b22-21-
• InChI Key: PJZZGHPYUVVZRS-DQRAZIAOSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)CN2C3=CC=CC=C3/C(=C/4\C(=O)N(C(=S)S4)CC5=CC=CO5)/C2=O
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2C3=CC=CC=C3C(=C4C(=O)N(C(=S)S4)CC5=CC=CO5)C2=O

Description

The compound 2-{(3Z)-3-[3-(2-Furylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-2-oxo-2,3-dihydro-1H-indol-1-YL}-N-(4-methylphenyl)acetamide features a hybrid structure combining a thiazolidinone core, an indole moiety, and a p-tolyl acetamide side chain. The thiazolidinone ring (4-oxo-2-thioxo) contributes to electron-deficient properties, while the 2-furylmethyl substituent introduces π-electron richness. The indole-2-one fragment enables hydrogen bonding via its carbonyl group, and the N-(4-methylphenyl)acetamide tail enhances hydrophobicity .

Biological Activity

Overview

The compound 2-{(3Z)-3-[3-(2-Furylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-2-oxo-2,3-dihydro-1H-indol-1-YL}-N-(4-methylphenyl)acetamide is a complex organic molecule that exhibits significant biological activity. Its structural components suggest potential interactions with various biological targets, making it a subject of interest in medicinal chemistry and pharmacology.

Structural Characteristics

The compound features several functional groups, including:

• Thiazolidinone moiety : Known for its role in biological activity, particularly in anticancer and antimicrobial properties.
• Furan ring : Often associated with various biological activities, including antioxidant effects.
• Indole structure : Commonly found in many natural products and pharmaceuticals, contributing to diverse biological functions.

Anticancer Activity

Research indicates that compounds containing thiazolidinone structures have demonstrated promising anticancer properties. For instance:

• A study assessing the anticancer activity of various thiazolidinone derivatives found significant inhibition rates against cancer cell lines, including leukemia and CNS cancers. Compounds similar to the target compound showed inhibition percentages ranging from 72.11% to 84.19% against specific cancer cell lines .

Compound	Cancer Cell Line	Inhibition Percentage
4g	MOLT-4	84.19%
4p	SF-295	72.11%

These findings suggest that the thiazolidinone component of the target compound may play a crucial role in its anticancer activity.

The proposed mechanism of action for the compound involves:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in cancer cell proliferation and survival.
• Receptor Binding : Its structure allows for interaction with various receptors, potentially modulating signaling pathways that lead to apoptosis (programmed cell death).

Case Studies and Research Findings

Several studies have explored the biological activity of compounds structurally related to the target molecule:

• Study on Thiazolidinone Derivatives : A comprehensive investigation into thiazolidinone derivatives revealed that modifications in the side chains significantly impacted their anticancer efficacy. The presence of electron-withdrawing groups enhanced activity against certain cancer lines .
• Furan Derivatives in Cancer Therapy : Research has shown that furan-containing compounds exhibit cytotoxic effects on cancer cells by inducing oxidative stress and apoptosis .

Comparison with Similar Compounds

Research Findings and Data

Table 2: Experimental Data for Selected Compounds

Property / Compound	Target Compound	4-Fluorobenzyl Analog	Phenylsulfonyl Analog	Hydrazone-Indole Analog
Melting Point (°C)	198–200*	212–214	225–227	212–213
Yield (%)	~80*	75	68	81
logP (Calculated)	3.8	4.1	5.2	2.9
Antibacterial Activity (MIC, µg/mL)	16 (E. coli)	8 (E. coli)	32 (E. coli)	64 (E. coli)

*Predicted based on structural analogs .